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Compound of Interest

Compound Name: CZC-25146

Cat. No.: B560049 Get Quote

Application Notes and Protocols for CZC-25146
These application notes provide detailed protocols for the dissolution and storage of CZC-
25146, a potent and selective LRRK2 inhibitor, intended for researchers, scientists, and drug

development professionals.

Introduction
CZC-25146 is a cell-permeable inhibitor of Leucine-rich repeat kinase 2 (LRRK2), with IC₅₀

values of 4.76 nM and 6.87 nM for wild-type and G2019S mutant LRRK2, respectively[1][2][3]

[4]. It also shows inhibitory activity against PLK4, GAK, TNK1, CAMKK2, and PIP4K2C[2][3].

Due to its role in attenuating mutant LRRK2-induced neuronal injury, CZC-25146 is a valuable

tool for research in neurodegenerative diseases, particularly Parkinson's disease[1][2][3].

Chemical Properties
Property Value Source

Molecular Weight 488.54 g/mol [2][3][5][6]

Formula C₂₂H₂₅FN₆O₄S [2][3][5][6]

CAS Number 1191911-26-8 [1][3][5][6]

Appearance Solid powder [6][7]

Purity ≥98% [3][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b560049?utm_src=pdf-interest
https://www.benchchem.com/product/b560049?utm_src=pdf-body
https://www.benchchem.com/product/b560049?utm_src=pdf-body
https://www.benchchem.com/product/b560049?utm_src=pdf-body
https://www.medchemexpress.com/CZC-25146.html
https://file.glpbio.com/quotepdf/product.php?token=4FaQ_-VDDx8sEAEJR8EB00Pk_ptPVSeFgYy1fH32OiRS3NPgSr804iYE4Sc1r2Mq8bWexPyw8B6R4k4267-2lnexnbLH3JCV7KqpWBtTmey75F1ye9OnlAMh2BZ5os83_hiDaaWYAXwLw
https://www.rndsystems.com/products/czc-25146_6071
https://www.selleckchem.com/products/czc-25146.html
https://file.glpbio.com/quotepdf/product.php?token=4FaQ_-VDDx8sEAEJR8EB00Pk_ptPVSeFgYy1fH32OiRS3NPgSr804iYE4Sc1r2Mq8bWexPyw8B6R4k4267-2lnexnbLH3JCV7KqpWBtTmey75F1ye9OnlAMh2BZ5os83_hiDaaWYAXwLw
https://www.rndsystems.com/products/czc-25146_6071
https://www.benchchem.com/product/b560049?utm_src=pdf-body
https://www.medchemexpress.com/CZC-25146.html
https://file.glpbio.com/quotepdf/product.php?token=4FaQ_-VDDx8sEAEJR8EB00Pk_ptPVSeFgYy1fH32OiRS3NPgSr804iYE4Sc1r2Mq8bWexPyw8B6R4k4267-2lnexnbLH3JCV7KqpWBtTmey75F1ye9OnlAMh2BZ5os83_hiDaaWYAXwLw
https://www.rndsystems.com/products/czc-25146_6071
https://file.glpbio.com/quotepdf/product.php?token=4FaQ_-VDDx8sEAEJR8EB00Pk_ptPVSeFgYy1fH32OiRS3NPgSr804iYE4Sc1r2Mq8bWexPyw8B6R4k4267-2lnexnbLH3JCV7KqpWBtTmey75F1ye9OnlAMh2BZ5os83_hiDaaWYAXwLw
https://www.rndsystems.com/products/czc-25146_6071
https://www.caymanchem.com/product/22931/czc-25146
https://probechem.com/products_CZC-25146.html
https://file.glpbio.com/quotepdf/product.php?token=4FaQ_-VDDx8sEAEJR8EB00Pk_ptPVSeFgYy1fH32OiRS3NPgSr804iYE4Sc1r2Mq8bWexPyw8B6R4k4267-2lnexnbLH3JCV7KqpWBtTmey75F1ye9OnlAMh2BZ5os83_hiDaaWYAXwLw
https://www.rndsystems.com/products/czc-25146_6071
https://www.caymanchem.com/product/22931/czc-25146
https://probechem.com/products_CZC-25146.html
https://www.medchemexpress.com/CZC-25146.html
https://www.rndsystems.com/products/czc-25146_6071
https://www.caymanchem.com/product/22931/czc-25146
https://probechem.com/products_CZC-25146.html
https://probechem.com/products_CZC-25146.html
https://www.sigmaaldrich.com/US/en/product/mm/438194
https://www.rndsystems.com/products/czc-25146_6071
https://www.caymanchem.com/product/22931/czc-25146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility
CZC-25146 is soluble in organic solvents but insoluble in water and ethanol[4]. It is

recommended to use fresh, anhydrous DMSO for preparing stock solutions, as hygroscopic

DMSO can negatively impact solubility[1][4]. For enhanced solubility, warming the solution at

37°C and using an ultrasonic bath may be beneficial[2][8].

Solvent Maximum Concentration Source

DMSO
≥ 46 mg/mL (94.16 mM) to 100

mM (48.85 mg/mL)
[1][3]

DMF 10 mg/mL [5]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [5]

Water Insoluble [4]

Ethanol Insoluble [4]

Storage and Stability
Proper storage of CZC-25146 is crucial to maintain its activity.

Form
Storage
Temperature

Stability Source

Solid Powder -20°C Up to 3 years [1][4]

Stock Solution in

Solvent
-80°C Up to 1 year [4]

-20°C Up to 1 month [4][7]

Important Note: To avoid degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot stock solutions into single-use volumes[4].

Experimental Protocols
Preparation of Stock Solution (In Vitro)
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This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

CZC-25146 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Allow the CZC-25146 vial to equilibrate to room temperature before opening.

Weigh the desired amount of CZC-25146 powder.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO. For example, to 1

mg of CZC-25146 (MW: 488.54), add 204.7 µL of DMSO.

Vortex the solution until the powder is completely dissolved. Gentle warming (37°C) or

sonication can be used to aid dissolution[2][8].

Aliquot the stock solution into single-use tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Preparation of Working Solution (In Vivo)
For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use[1].

Protocol 1: Formulation for Intravenous (i.v.) or Peritoneal (i.p.) Injection

This protocol yields a clear solution.

Materials:

CZC-25146 stock solution in DMSO (e.g., 25 mg/mL)
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PEG300

Tween-80

Saline (0.9% NaCl)

Procedure (for a 1 mL working solution):

Add 100 µL of a 25 mg/mL CZC-25146 DMSO stock solution to 400 µL of PEG300.

Mix thoroughly until a clear solution is obtained.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to reach a final volume of 1 mL.

The final concentration of CZC-25146 will be 2.5 mg/mL. Adjust volumes as needed for your

desired final concentration.

Protocol 2: Formulation for Oral (p.o.) Administration

This protocol results in a homogeneous suspension.

Materials:

CZC-25146 powder

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in water)

Procedure:

Weigh the required amount of CZC-25146.

Prepare a homogeneous suspension by adding the CZC-25146 powder to the CMC-Na

solution. For example, to prepare a 5 mg/mL suspension, add 5 mg of CZC-25146 to 1 mL of

CMC-Na solution.

Mix thoroughly to ensure a uniform suspension before administration.
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Signaling Pathway
The following diagram illustrates the inhibitory effect of CZC-25146 on the LRRK2 signaling

pathway, which is implicated in Parkinson's disease.

Inhibition of LRRK2 Pathway by CZC-25146
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Caption: Inhibition of LRRK2-mediated phosphorylation by CZC-25146.

Experimental Workflow
The diagram below outlines a general workflow for an in vitro experiment using CZC-25146 to

assess its effect on neuronal cells.
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Caption: General workflow for in vitro cell-based assays with CZC-25146.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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